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Compound of Interest

Compound Name: 2-Iodopyrimidin-5-amine

CAS No.: 1378847-85-8

Cat. No.: B6591409

Get Quote

Executive Summary
2-Iodopyrimidin-5-amine is a high-value heterocyclic intermediate used primarily in medicinal

chemistry for Suzuki-Miyaura cross-coupling and nucleophilic aromatic substitutions (

). Unlike its stable isomer (2-amino-5-iodopyrimidine), this compound features an iodine atom
at the highly electron-deficient C2 position, flanked by two nitrogen atoms.

This structural arrangement confers high electrophilicity, making the compound prone to rapid

hydrolysis and nucleophilic displacement. Successful utilization requires strict adherence to

anhydrous protocols and low-temperature storage. This guide defines the physicochemical

boundaries for handling this sensitive reagent.
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Property Value / Description Note

Chemical Name 2-Iodopyrimidin-5-amine
Synonyms: 5-Amino-2-

iodopyrimidine

CAS Number 1378847-85-8
Warning: Do not confuse with

CAS 1445-39-2

Molecular Formula MW: 221.00 g/mol

Appearance Off-white to pale yellow solid
Darkens upon oxidation/light

exposure

Predicted pKa ~2.5 - 3.0 (Pyrimidine N)
Weakly basic; protonation

occurs at ring N

LogP (Predicted) ~0.8 - 1.1 Moderately lipophilic

Melting Point
Not widely reported (Predicted:

>100°C dec.)[1][2][3][4][5][6]

Decomposes prior to melting if

heated slowly

Solubility Analysis
The solubility profile is governed by the competing effects of the lipophilic iodine atom and the

polar amino group.
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Solvent Solubility Rating Stability Risk Recommendation

DMSO High (>50 mg/mL) Low
Preferred solvent for

stock solutions.

DMF High (>50 mg/mL) Moderate

Good solubility; risk of

dimethylamine

displacement at high

T.

Methanol/Ethanol Moderate High

Avoid for storage.

Prone to

(alkoxylation) at C2.

Dichloromethane Moderate Low

Good for extractions;

poor for long-term

storage.

Water Low (<1 mg/mL) Critical

Incompatible. Rapid

hydrolysis to 2-

hydroxypyrimidin-5-

amine.

THF Moderate Low
Suitable for reactions;

ensure peroxide-free.

Critical Solubility Insight
While soluble in alcohols, 2-Iodopyrimidin-5-amine is unstable in protic solvents. The C2-

Iodine bond is activated for nucleophilic attack. Dissolving this compound in methanol for

extended periods (even at RT) will generate the methoxy-derivative impurity (
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reaction).

Protocol: Always prepare stock solutions in anhydrous DMSO or DMA. Avoid protic solvents

unless they are immediate reaction partners.

Stability Assessment
The stability of 2-Iodopyrimidin-5-amine is defined by the "Weak Link" at the C2 position.

Chemical Instability Mechanism
The pyrimidine ring is electron-deficient. The C2 position, located between two electronegative

nitrogens, is the most electropositive carbon in the ring. The Iodine atom acts as an excellent

leaving group.

Hydrolysis: In the presence of moisture, water attacks C2, displacing iodide to form 5-

aminopyrimidin-2(1H)-one (tautomer of 2-hydroxy-5-aminopyrimidine).

Photolysis: The C-I bond is weak (~50 kcal/mol) and susceptible to homolytic cleavage by

UV/visible light, generating radical species and free iodine (observed as yellow/brown

discoloration).

Storage Requirements
Temperature: -20°C (Long-term) / 2-8°C (Working stocks).

Atmosphere: Inert gas (Argon or Nitrogen) is mandatory.

Container: Amber glass vials with PTFE-lined caps.

Desiccation: Store over desiccant to prevent hydrolysis.

Degradation Pathway Visualization
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The following diagram illustrates the primary degradation routes that researchers must prevent.

2-Iodopyrimidin-5-amine
(Active Reagent)

Hydrolysis (+H2O)
Path A (Major) Moisture/pH < 7

Photolysis (hv)
Path B (Minor)

 UV Light

Solvolysis (+ROH)
Path C (Solvent specific)

 MeOH/EtOH

5-Aminopyrimidin-2(1H)-one
(Inactive Impurity)

Radical Species +
Free Iodine (I2)

2-Alkoxy-5-aminopyrimidine
(Byproduct)

Click to download full resolution via product page

Caption: Primary degradation pathways. Path A (Hydrolysis) is the most common cause of

purity loss.

Experimental Protocols
Stock Solution Preparation (Self-Validating)
This protocol ensures minimal degradation during solubilization.

Preparation: Dry all glassware in an oven (120°C) for 2 hours. Purge DMSO with Argon for

15 minutes.

Weighing: Weigh the target mass of 2-Iodopyrimidin-5-amine rapidly into an amber vial.

Dissolution: Add anhydrous DMSO to achieve a concentration of 10-50 mM. Vortex for 30

seconds.

Validation: Visually inspect for clarity. A yellow tint is acceptable; a brown/orange color

indicates free iodine (degradation).

Storage: Aliquot into single-use vials, purge with Argon, seal with Parafilm, and freeze at

-20°C.

Shelf-life: 3 months at -20°C. Discard if precipitate forms upon thawing.
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Quality Control: HPLC Stability Assay
Use this method to verify the integrity of the C-I bond before critical experiments.

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 µm, 4.6 x 100 mm).

Mobile Phase A: Water + 0.1% Formic Acid.

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

Gradient: 5% B to 95% B over 10 minutes.

Detection: UV at 254 nm and 280 nm.

Expected Retention Times (Approximate):

Hydrolysis Impurity (2-Hydroxy): ~1.5 - 2.0 min (Polar).

Target (2-Iodo): ~5.5 - 6.0 min.

Dimer/Oxidation products: >7.0 min.

Handling & Safety (E-E-A-T)
Health Hazards

Skin/Eye Irritant: The compound is an alkylating agent mimic due to the reactive iodide. Treat

as a potential sensitizer.

Acute Toxicity: Data is limited; assume toxicity similar to other halopyrimidines (Harmful if

swallowed/inhaled).

Containment[2][6]
Handle exclusively in a chemical fume hood.

Wear nitrile gloves (double gloving recommended for stock preparation) and safety glasses.

Spill Cleanup: Do not use water. Absorb with sand or vermiculite. Deactivate surfaces with a

dilute solution of sodium thiosulfate (to quench any free iodine) followed by ethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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